Cas no 2287297-92-9 (tert-butyl 3-[(6-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-[(6-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate
• CAS No: 2287297-92-9
• MF: C₁₆H₂₁BrN₄O₂
• MW: 381.267542600632
• CID: 6042941
• PubChem ID: 165739685
• Update Time: 2025-10-10

tert-butyl 3-[(6-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6749906
• tert-butyl 3-[(6-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate
• 2287297-92-9

• Inchi： 1S/C16H21BrN4O2/c1-16(2,3)23-15(22)20-7-6-11(9-20)10-21-14-8-12(17)4-5-13(14)18-19-21/h4-5,8,11H,6-7,9-10H2,1-3H3
• InChI Key： ZNXAEBVJMOPUEL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CC1CN(C(=O)OC(C)(C)C)CC1)N=N2

Computed Properties

• Exact Mass: 380.08479g/mol
• Monoisotopic Mass: 380.08479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Additional information on tert-butyl 3-[(6-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate

tert-butyl 3-[(6-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS number 2287297-92-9, commonly referred to as tert-butyl 3-[(6-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a pyrrolidine ring and a benzotriazole moiety. The presence of the bromine atom at the 6-position of the benzotriazole ring adds to its reactivity and functional versatility.

Recent studies have highlighted the importance of benzotriazole derivatives in material science and pharmaceutical research. The benzotriazole moiety is known for its ability to coordinate with metal ions, making it a valuable component in the synthesis of metalloorganic frameworks (MOFs) and coordination polymers. Additionally, the pyrrolidine ring in this compound contributes to its stability and solubility properties, making it an ideal candidate for use in drug delivery systems and polymer additives.

The synthesis of tert-butyl 3-[(6-bromo-1H-1,2,3-benzotriazol-1-yl)methyl]pyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of the benzotriazole derivative. Researchers have explored various methods to optimize the yield and purity of this compound, including microwave-assisted synthesis and catalytic coupling reactions. These advancements have not only improved the efficiency of the synthesis process but also opened new avenues for its application in advanced materials.

In terms of applications, this compound has shown promise in the field of catalysis. The bromine atom at the 6-position of the benzotriazole ring acts as an electron-withdrawing group, enhancing the Lewis acidity of the nitrogen atoms in the ring. This property makes it an effective catalyst for various organic transformations, such as alkylation and acylation reactions. Recent studies have demonstrated its ability to catalyze the formation of biodegradable polymers from renewable resources, contributing to sustainable chemistry practices.

The integration of this compound into polymer science has also been a topic of extensive research. Its ability to act as a compatibilizer between immiscible polymer blends has been extensively studied. By incorporating this compound into polymer matrices, researchers have achieved improved mechanical properties and thermal stability. This makes it a valuable additive in industries such as automotive manufacturing and electronics packaging.

In conclusion, tert-butyl 3-[(6-bromo-1H-1,2,3-benzotriazol-1-y)methyl]pyrrolidine-carboxylate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an essential building block in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing scientific and industrial applications is expected to grow significantly.